Cas no 22328-93-4 (Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI))

Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI) structure
22328-93-4 structure
Product Name:Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI)
CAS No:22328-93-4
MF:C15H26O4
MW:270.364545345306
CID:273324
PubChem ID:95451
Update Time:2025-04-19

Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI) Chemical and Physical Properties

Names and Identifiers

    • Malonic acid,allyl(1-methylbutyl)-, diethyl ester, (R)-(+)- (8CI)
    • diethyl 2-pentan-2-yl-2-prop-2-enylpropanedioate
    • Diethyl (1-methylbutyl)allylmalonate
    • NSC-10825
    • AKOS024337584
    • NS00044574
    • DIETHYL ALLYL-1-(METHYLBUTYL)MALONATE
    • Propanedioicacid,2-(1-methylbutyl)-2-(2-propen-1-yl)-,1,3-diethylester
    • EINECS 228-514-2
    • 6285-59-2
    • SCHEMBL11678264
    • NSC 10825
    • Malonic acid, allyl-1-methylbutyl-, diethyl ester
    • Propanedioic acid, 2-(1-methylbutyl)-2-(2-propen-1-yl)-, 1,3-diethyl ester
    • DTXSID20944977
    • Diethyl (pentan-2-yl)(prop-2-en-1-yl)propanedioate
    • 22328-93-4
    • NSC10825
    • Inchi: 1S/C15H26O4/c1-6-10-12(5)15(11-7-2,13(16)18-8-3)14(17)19-9-4/h7,12H,2,6,8-11H2,1,3-5H3
    • InChI Key: VTRMVPBHEGUYBA-UHFFFAOYSA-N
    • SMILES: O(CC)C(C(C(=O)OCC)(CC=C)C(C)CCC)=O

Computed Properties

  • Exact Mass: 270.18318
  • Monoisotopic Mass: 270.183109
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 4
  • Heavy Atom Count: 19
  • Rotatable Bond Count: 11
  • Complexity: 291
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 52.6
  • XLogP3: 4.2

Experimental Properties

  • PSA: 52.6
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